Chitosan-derived N-doped carbon catalysts with a metallic core for the oxidative dehydrogenation of NH–NH bonds†
RSC Advances Pub Date: 2020-01-02 DOI: 10.1039/C9RA08146A
Abstract
Sustainable metal-encased (Ni–Co/Fe/Cu)@N-doped-C catalysts were prepared from bio-waste and used for the oxidative dehydrogenation reaction. A unique combination of bimetals, in situ N doping, and porous carbon surfaces resulted in the formation of the effective “three-in-one” catalysts. These N-doped graphene-like carbon shells with bimetals were synthesized via the complexation of metal salts with chitosan and the subsequent pyrolysis at 700 °C. A well-developed thin-layer structure with large lateral dimensions could be obtained by using Ni–Fe as the precursor. Importantly, the Ni–Fe@N-doped-C catalyst was found to be superior for the dehydrogenation of hydrazobenzene under additive/oxidant-free conditions compared to the conventional and other synthesized catalysts. Characterizations by TEM and XPS accompanied by BET analysis revealed that the enhanced catalytic properties of the catalysts arose from their bimetals and could be attributed to the graphitic shell structure and graphitic N species, respectively.
Recommended Literature
- [1] N-Hydroxysuccinimide crosslinked graphene oxide–gold nanoflower modified SPE electrode for sensitive detection of chloramphenicol antibiotic
- [2] The separation of the lanthanons (rare-earth elements)
- [3] Co/N-Doped hierarchical porous carbon as an efficient oxygen electrocatalyst for rechargeable Zn–air battery†
- [4] How does Mg2+ affect the binding of anhydrotetracycline in the TetR protein?
- [5] Influence of film-thickness on the ozone detection of perovskite La0.8Pb0.1Ca0.1Fe1−xCoxO3 based sensors
- [6] A photoredox catalyzed iminyl radical-triggered C–C bond cleavage/addition/Kornblum oxidation cascade of oxime esters and styrenes: synthesis of ketonitriles†
- [7] Reversible helical chirality of perylene bisimide aggregates: amino acid-directed chiral transfer and chiral inversion†
- [8] A novel strategy to construct high performance lithium-ion cells using one dimensional electrospun nanofibers, electrodes and separators†
- [9] In situ SnSe deposition as passivation for scalable and stable quasi-2D lead–tin perovskite solar cells†
- [10] Correction: Particle-mesh two-dimensional pattern reverse Monte Carlo analysis on filled-gels during uniaxial expansion
Journal Name：RSC Advances
Research Products
-
CAS no.: 10405-85-3
-
CAS no.: 116861-31-5
